1-Boc-4-[(1-Cbz-4-piperidyl)methyl]piperazine

• Molecular Formula: C23H35N3O4
• Molecular Weight: 417.5 g/mol
• IUPAC Name: tert-butyl 4-[(1-phenylmethoxycarbonylpiperidin-4-yl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C23H35N3O4/c1-23(2,3)30-22(28)26-15-13-24(14-16-26)17-19-9-11-25(12-10-19)21(27)29-18-20-7-5-4-6-8-20/h4-8,19H,9-18H2,1-3H3
• InChI Key: FXNHRBCALPBHSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC2CCN(CC2)C(=O)OCC3=CC=CC=C3

Description

1-Boc-4-[(1-Cbz-4-piperidyl)methyl]piperazine is a useful research compound. Its molecular formula is C23H35N3O4 and its molecular weight is 417.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl 4-formylpiperidine-1-carboxylate (3 g) and tert-butyl piperazine-1-carboxylate (2.2 g) in dichloromethane (100 ml) was added sodium triacetoxyborohydride ((2.6 g). The resulting solution was stirred at room temperature for 18 hours and then washed with 2M sodium hydroxide (2×50 ml) and 2M hydrochloric acid (2×50 ml), dried over Magnesium sulphate, filtered and evaporated to afford tert-butyl 4-[(1-benzyloxycarbonyl-4-piperidyl)methyl]piperazine-1-carboxylate (4.9 g) as an oil. Tert-butyl 4-[(1-benzyloxycarbonyl-4-piperidyl)methyl]piperazine-1-carboxylate (4.9 g) was dissolved in ethanol and purged with argon. 20% Palladium hydroxide on carbon (500 mg) was added. The reaction mixture was purged with argon, evacuated and filled with hydrogen from a balloon. The reaction mixture was stirred at room temperature for 2 hours. A white solid precipitate formed. The reaction mixture was warmed to 40° C. and stirred at this temperature for a further 1 hour until the precipitate dissolved. The reaction mixture was allowed to cool to room temperature and stirred for a further 18 hours. The reaction mixture was purged with argon, filtered through celite and evaporated to afford tert-butyl 4-(4-piperidylmethyl)piperazine-1-carboxylate (3.2 g) as a solid. Mass spectrum: M+H+ 284